Cas no 6552-46-1 (Benzenemethanol, a-cyclopropyl-4-methyl-)

• Product Name: Benzenemethanol, a-cyclopropyl-4-methyl-
• CAS No: 6552-46-1
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00019254
• CID: 515645
• PubChem ID: 98287
• Update Time: 2024-02-29

Benzenemethanol, a-cyclopropyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-cyclopropyl-4-methyl-
• α-cyclopropyl-4-methylbenzyl alcohol
• alpha-cyclopropyl-4-methylbenzyl alcohol
• EINECS 229-473-3
• 6552-46-1
• STL578063
• cyclopropyl(4-methylphenyl)methanol
• alpha-Cyclopropyl-4-methylbenzenemethanol
• DTXSID301285933
• N14720
• Cyclopropyl (4-methylphenyl)methanol
• cyclopropyl-(4-methylphenyl)methanol
• Benzenemethanol, alpha-cyclopropyl-4-methyl-
• AKOS000125765
• SCHEMBL12526093
• Cyclopropyl(p-tolyl)methanol
• NSC 96985
• NSC-96985
• NSC96985

• MDL： MFCD00019254
• Inchi： 1S/C11H14O/c1-8-2-4-9(5-3-8)11(12)10-6-7-10/h2-5,10-12H,6-7H2,1H3
• InChI Key： MRBYWQHXPYOYEW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1)C1CC1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.311
• Boiling Point: 518.6°C at 760 mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.625
• PSA: 20.23
• LogP: 2.43840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes